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Compound of Interest

Compound Name: 8-Chlorocaffeine

Cat. No.: B118225 Get Quote

As a Senior Application Scientist, it is imperative to ground our laboratory practices in a deep

understanding of the materials we handle. This guide provides essential safety and logistical

information for the operational use and disposal of 8-Chlorocaffeine, a halogenated analog of

caffeine.[1] While specific data for 8-Chlorocaffeine is not as abundant as for its parent

compound, by synthesizing information from authoritative sources on caffeine, analogous

compounds, and general chemical safety, we can establish a robust framework for its safe

handling.

Immediate Safety and Hazard Assessment
8-Chlorocaffeine is classified as harmful if swallowed and is an irritant.[2] Its primary hazard

classification under the Globally Harmonized System (GHS) is Acute Toxicity 4 (oral).[2] The

compound is a derivative of methylxanthine alkaloid caffeine and binds to adenosine receptors.

[3] Given its classification, immediate measures upon accidental exposure are critical.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention and provide the Safety Data Sheet (SDS) to the physician.[4]

Skin Contact: In case of contact, wash the affected skin with plenty of soap and water. If

irritation persists, seek medical attention.[4]

Eye Contact: Immediately flush the eyes with water for 15-20 minutes, removing contact

lenses if present. Seek medical attention if irritation continues.[4]
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Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Personal Protective Equipment (PPE): A Multi-Layered
Defense
The selection of appropriate PPE is the cornerstone of safe chemical handling. A hazard

assessment of your specific laboratory operations will determine the necessary level of

protection.[5] For 8-Chlorocaffeine, a tiered approach to PPE is recommended.

Scenario Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions

Safety glasses

with side shields
Nitrile gloves Lab coat

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood

Handling open

containers or

potential for

aerosolization

Chemical splash

goggles
Nitrile gloves Lab coat

Recommended

(e.g., N95

respirator)

Cleaning spills

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Chemical-

resistant apron

over a lab coat

Required (e.g.,

N95 or higher)

Expert Insight: The rationale for these recommendations is rooted in minimizing all potential

routes of exposure. While 8-Chlorocaffeine is a solid, fine powders can be easily aerosolized

during handling, creating an inhalation risk. The use of nitrile gloves is recommended as they

provide good chemical resistance for many laboratory chemicals.[5] For spill cleanup, a more

robust glove material and additional body and face protection are necessary to prevent

extensive contact.

Operational Plan: From Receipt to Disposal
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A comprehensive plan for the entire lifecycle of 8-Chlorocaffeine in the laboratory is essential

for ensuring safety and compliance.

Upon receipt, inspect the container for any damage. 8-Chlorocaffeine should be stored at

-20°C in a tightly sealed container.[6] It should be stored away from strong oxidizing agents.[4]

Preparation: All handling of solid 8-Chlorocaffeine should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid the generation and inhalation of dust.

[4]

Personal Hygiene: Do not eat, drink, or smoke in areas where 8-Chlorocaffeine is handled.

Wash hands thoroughly after handling the compound.[4]

Equipment: Use dedicated spatulas and weighing boats. Clean all equipment thoroughly

after use.
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Caption: Workflow for the safe handling and disposal of 8-Chlorocaffeine.
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Disposal Plan: Responsible Waste Management
Proper disposal of 8-Chlorocaffeine and any contaminated materials is a critical final step.

Waste Characterization: As a halogenated organic compound, 8-Chlorocaffeine is

considered hazardous waste. It is the responsibility of the waste generator to properly

characterize all waste materials according to applicable regulations.[4]

Segregation: All disposable materials that have come into contact with 8-Chlorocaffeine,

including gloves, weighing papers, and pipette tips, should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Disposal: The disposal of 8-Chlorocaffeine waste must be handled by a licensed

professional waste disposal service.[4] Do not dispose of this material with household

garbage or down the drain.[4]

By adhering to these procedural guidelines, researchers can confidently and safely incorporate

8-Chlorocaffeine into their experimental workflows, upholding the highest standards of

laboratory safety and scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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